molecular formula C16H18N2O3S B5763571 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide

Cat. No. B5763571
M. Wt: 318.4 g/mol
InChI Key: CKKYMJKHEKINBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide, also known as DASA-58, is a small molecule inhibitor that has been extensively studied for its potential use in various scientific research applications. It belongs to the class of sulfonylurea receptor 2 (SUR2) inhibitors, which have been shown to have a wide range of biological effects.

Mechanism of Action

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide acts as a selective inhibitor of SUR2, which is a subunit of ATP-sensitive potassium (KATP) channels. KATP channels play a critical role in regulating insulin secretion and blood pressure. By inhibiting SUR2, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide reduces the activity of KATP channels, leading to increased insulin secretion and decreased blood pressure. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has also been shown to have anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase insulin secretion in pancreatic β-cells, leading to improved glucose tolerance and decreased blood glucose levels. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has also been shown to decrease blood pressure in animal models of hypertension, and to protect against ischemic injury in various tissues, including the heart and brain. In addition, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has been shown to have anti-inflammatory effects by inhibiting the activation of NF-κB.

Advantages and Limitations for Lab Experiments

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has several advantages for lab experiments. It is a small molecule inhibitor that is relatively easy to synthesize and purify. It has been extensively studied and has a well-characterized mechanism of action. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has also been shown to have a wide range of biological effects, making it useful for studying various physiological processes. However, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide also has some limitations for lab experiments. It has low solubility in aqueous solutions, which can make it difficult to use in some assays. In addition, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has not been extensively studied in human subjects, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide. One area of interest is the development of more potent and selective inhibitors of SUR2. Another area of interest is the use of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide in the treatment of various diseases, including hypertension, diabetes, and ischemic injury. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide may also be useful for studying the role of KATP channels in various physiological processes, including insulin secretion and blood pressure regulation. Finally, further research is needed to establish the safety and efficacy of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide in human subjects.

Synthesis Methods

The synthesis of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide involves several steps, starting with the reaction of 3,5-dimethylphenylamine and p-toluenesulfonyl chloride to form 3,5-dimethylphenylamine-p-toluenesulfonamide. This compound is then reacted with 4-methylbenzoic acid in the presence of a coupling agent to form the final product, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide. The synthesis method has been optimized to produce high yields and purity of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide.

Scientific Research Applications

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has been studied extensively for its potential use in various scientific research applications. It has been shown to have a wide range of biological effects, including the inhibition of SUR2, which is involved in the regulation of blood pressure and insulin secretion. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-4-methylbenzamide has also been shown to have anti-inflammatory effects and to protect against ischemic injury in various tissues, including the heart and brain.

properties

IUPAC Name

3-[(3,5-dimethylphenyl)sulfamoyl]-4-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O3S/c1-10-6-11(2)8-14(7-10)18-22(20,21)15-9-13(16(17)19)5-4-12(15)3/h4-9,18H,1-3H3,(H2,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKKYMJKHEKINBW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)N)S(=O)(=O)NC2=CC(=CC(=C2)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[(3,5-Dimethylphenyl)sulfamoyl]-4-methylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.